2-((4-fluorophenyl)thio)-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)acetamide
• InChI: InChI=1S/C16H18FNO2S2/c1-20-8-7-18(10-13-6-9-21-11-13)16(19)12-22-15-4-2-14(17)3-5-15/h2-6,9,11H,7-8,10,12H2,1H3
• InChI Key: JSEQETGMLJICEL-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1=CSC=C1)C(=O)CSC2=CC=C(C=C2)F
• Molecular Formula: C16H18FNO2S2
• Molecular Weight: 339.5 g/mol

Description

2-((4-fluorophenyl)thio)-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)acetamide is a chemical compound that has gained significant attention in scientific research. This compound is commonly referred to as FLEA, and it is a thioacetamide derivative that has been synthesized through a series of chemical reactions. FLEA has shown potential as a therapeutic agent due to its unique chemical structure and mechanism of action. In

Scientific Research Applications

Pharmaceutical Formulation Analysis

Compounds structurally related to "2-((4-fluorophenyl)thio)-N-(2-methoxyethyl)-N-(thiophen-3-ylmethyl)acetamide" have been utilized in the development of analytical methods for pharmaceuticals. For instance, 2-Bromoacetyl-6-methoxynaphthalene (Br-AMN) has been employed as a fluorogenic labelling reagent for high-performance liquid chromatography (HPLC) analyses of various acids in pharmaceutical formulations, demonstrating the potential for similar compounds to be used in drug analysis and quality control (Gatti et al., 1996).

Material Science and Electronics

Thiophene derivatives, akin to the thiophen-3-ylmethyl component of the query compound, are highlighted for their significant applications in material science, including organic field-effect transistors, organic light-emitting transistors (OLET), chemical sensors, and solar cells. The synthesis and crystal structure analysis of thiophene-based compounds underscore their versatility and potential in developing advanced materials and electronic devices (Nagaraju et al., 2018).

Radiopharmaceuticals and Imaging

Derivatives of phenylpyrazolo[1,5-a]pyrimidineacetamides, which share a similar molecular complexity with the target compound, have been synthesized for use as selective ligands of the translocator protein (18 kDa), with applications in positron emission tomography (PET) imaging. These compounds, including DPA-714, have been designed to include fluorine atoms for labeling with fluorine-18, highlighting the role of fluorinated compounds in medical imaging and diagnostics (Dollé et al., 2008).

Chemical Synthesis and Catalysis

The compound's structural components suggest its potential utility in chemical synthesis and catalysis. For example, compounds with acetamide groups have been used as intermediates in the synthesis of azo disperse dyes, showcasing the relevance of such chemical structures in industrial chemistry and the development of novel synthetic pathways (Zhang Qun-feng, 2008).